Cas no 2171765-77-6 (3-(1-aminocyclooctyl)oxan-3-ol)

• Product Name: 3-(1-aminocyclooctyl)oxan-3-ol
• CAS No: 2171765-77-6
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 6406152
• PubChem ID: 164663960
• Update Time: 2025-10-28

3-(1-aminocyclooctyl)oxan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-aminocyclooctyl)oxan-3-ol
• EN300-1646364
• 2171765-77-6

• Inchi： 1S/C13H25NO2/c14-12(7-4-2-1-3-5-8-12)13(15)9-6-10-16-11-13/h15H,1-11,14H2
• InChI Key： DCSRFKUHLCPPNQ-UHFFFAOYSA-N
• SMILES： OC1(COCCC1)C1(CCCCCCC1)N

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-(1-aminocyclooctyl)oxan-3-ol

Comprehensive Overview of 3-(1-aminocyclooctyl)oxan-3-ol (CAS No. 2171765-77-6): Properties, Applications, and Research Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, 3-(1-aminocyclooctyl)oxan-3-ol (CAS No. 2171765-77-6) has emerged as a compound of significant interest. This structurally unique molecule combines a cyclooctylamine moiety with an oxane ring, offering a versatile scaffold for drug discovery and material science applications. Researchers are increasingly exploring its potential due to its balanced lipophilicity and hydrogen-bonding capabilities, which make it a promising candidate for modulating biological targets.

The CAS number 2171765-77-6 serves as a critical identifier for this compound in global chemical databases, ensuring precise tracking in regulatory and research contexts. Its systematic name, 3-(1-aminocyclooctyl)oxan-3-ol, reflects the presence of both an amino group and a hydroxyl group on adjacent carbon atoms within a bridged cyclic system—a feature that has sparked discussions in recent medicinal chemistry forums about its potential as a conformationally constrained bioisostere for traditional pharmacophores.

Recent literature highlights the compound's relevance in addressing modern therapeutic challenges, particularly in the context of GPCR-targeted drug development and allosteric modulator design. The eight-membered cyclooctyl ring introduces interesting torsional strain effects that are being investigated for their influence on receptor binding kinetics—a hot topic in structure-activity relationship (SAR) studies. Computational chemists have noted its potential in molecular docking simulations, where the compound's semi-rigid structure provides valuable insights into binding pocket adaptability.

From a synthetic chemistry perspective, 3-(1-aminocyclooctyl)oxan-3-ol presents fascinating challenges and opportunities. The stereochemistry at the 3-position is particularly noteworthy, with researchers debating the thermodynamic stability of various conformers. Current green chemistry initiatives have explored novel catalytic routes to this molecule, addressing growing industry concerns about sustainable synthesis and atom economy. These developments align with increasing searches for eco-friendly chiral building blocks in pharmaceutical manufacturing.

The physicochemical properties of CAS No. 2171765-77-6 have become a subject of intense study, especially its solubility profile and membrane permeability characteristics. These parameters are crucial for researchers working on blood-brain barrier penetration—a frequently searched topic in neuropharmacology circles. The compound's logP value and hydrogen bond donor/acceptor count place it within the desirable range for many central nervous system targets, explaining its growing popularity in neurodegenerative disease research.

Analytical chemists have developed specialized HPLC methods and mass spectrometry protocols for characterizing 3-(1-aminocyclooctyl)oxan-3-ol, responding to the need for reliable quality control in complex heterocyclic compounds. These techniques are particularly relevant given current industry emphasis on impurity profiling and genotoxic risk assessment—topics that consistently rank high in chemical database search queries.

In material science applications, the compound's thermal stability and crystallization behavior have attracted attention from teams developing advanced polymer additives. The unique geometry of the molecule offers potential as a supramolecular building block, with particular interest in its ability to form hydrogen-bonded networks—a property frequently investigated for smart material design applications.

Patent landscape analysis reveals growing intellectual property activity around derivatives of 3-(1-aminocyclooctyl)oxan-3-ol, particularly in areas of kinase inhibition and protein-protein interaction modulation. This correlates with increasing search volumes for new chemical entities in oncology and targeted therapy approaches. The compound's privileged structure characteristics make it a valuable starting point for fragment-based drug discovery programs.

Safety assessments of CAS No. 2171765-77-6 have followed modern ICH guidelines, with particular attention to its metabolic stability and in vitro toxicity profiles. These studies address the pharmaceutical industry's heightened focus on early ADMET prediction—a trending topic in drug development circles. The compound's reactivity toward common metabolic enzymes has been characterized using state-of-the-art LC-MS/MS techniques.

Looking forward, 3-(1-aminocyclooctyl)oxan-3-ol represents an exciting case study in rational molecular design. Its balanced combination of ring strain, hydrogen bonding capacity, and three-dimensional complexity continues to inspire innovative applications across multiple scientific disciplines. As research progresses, this compound will likely remain at the forefront of discussions about next-generation pharmaceutical intermediates and functional materials.